7-(3-bromophenyl)-2-(furan-2-yl)-5-methyl-N-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 7-(3-bromophenyl)-2-(furan-2-yl)-5-methyl-N-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C23H18BrN5O2/c1-14-19(22(30)26-17-9-3-2-4-10-17)20(15-7-5-8-16(24)13-15)29-23(25-14)27-21(28-29)18-11-6-12-31-18/h2-13,20H,1H3,(H,26,30)(H,25,27,28)
• InChI Key: OCFFSYWJEULGIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NC(=N2)C3=CC=CO3)N1)C4=CC(=CC=C4)Br)C(=O)NC5=CC=CC=C5
• Molecular Formula: C23H18BrN5O2
• Molecular Weight: 476.3 g/mol
• CAS No.: 538353-23-0

Description

7-(3-bromophenyl)-2-(furan-2-yl)-5-methyl-N-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C23H18BrN5O2 and its molecular weight is 476.334. The purity is usually 95%.
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Scientific Research Applications

Cyclocondensation Reactions

The compound undergoes cyclocondensation, forming structures such as isoxazolo and pyrazolo derivatives. This process is significant in the development of new chemical entities with potential biological activities. For instance, cyclocondensation with hydroxylamine or hydrazine leads to various heterocyclic derivatives, which are important in medicinal chemistry (Desenko et al., 1998).

Tuberculostatic Activity

Structural analogs of this compound have shown promising antituberculous properties. The synthesis of these analogs via condensation reactions has been a focus area for developing new antituberculous agents. This highlights the compound's potential in contributing to treatments for tuberculosis (Titova et al., 2019).

Antibacterial and Antifungal Activity

The derivatives of this compound have been evaluated for their antibacterial and antifungal properties. These studies are crucial in discovering new antimicrobial agents, especially in the context of increasing antibiotic resistance (Chauhan et al., 2019).

Antitumor Potential

Some derivatives have demonstrated in vitro antitumor activities against human lung and hepatocellular carcinoma cell lines. This suggests a potential role for the compound in cancer research and therapy development (Gomha et al., 2017).

Antimicrobial and Antioxidant Activities

The compound's derivatives have been characterized for antimicrobial and antioxidant activities. This indicates its potential utility in developing new therapeutic agents with antioxidant properties (Gilava et al., 2020).